Cas no 14399-36-1 (Pyrazine, 2,6-dichloro-, 4-oxide)

• Product Name: Pyrazine, 2,6-dichloro-, 4-oxide
• CAS No: 14399-36-1
• MF: C₄H₂Cl₂N₂O
• MW: 164.977478504181
• CID: 1314094
• PubChem ID: 3824405
• Update Time: 2025-04-20

Pyrazine, 2,6-dichloro-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,6-dichloro-, 4-oxide
• 3,5-Dichloropyrazine 1-oxide
• 2,6-dichloro-pyrazine 4-oxide
• 14399-36-1
• 3,5-dichloropyrazin-1-ium-1-olate
• QSROXGLQWDHTHR-UHFFFAOYSA-N
• SCHEMBL588013

• Inchi： 1S/C4H2Cl2N2O/c5-3-1-8(9)2-4(6)7-3/h1-2H
• InChI Key： QSROXGLQWDHTHR-UHFFFAOYSA-N
• SMILES： ClC1C=[N+](C=C(N=1)Cl)[O-]

Computed Properties

• Exact Mass: 163.95456
• Monoisotopic Mass: 163.9544181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83